Cas no 117657-37-1 (n-boc-2-bromopyrrole)

• Product Name: n-boc-2-bromopyrrole
• CAS No: 117657-37-1
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• MDL: MFCD04039445
• CID: 895374
• PubChem ID: 545437
• Update Time: 2025-09-22

n-boc-2-bromopyrrole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-bromo-1H-pyrrole-1-carboxylate
• N-Boc-2-bromopyrrole
• 1-Boc-2-bromo-1H-pyrrole
• 2-Bromo-1H-pyrrole-1-carboxylic Acid 1,1-Dimethylethyl Ester
• tert-butyl 2-bromopyrrole-1-carboxylate
• 2-bromo-pyrrole-1-carboxylic acid tert-butyl ester
• N-tert-butyloxycarbonyl-2-bromopyrrole
• QC-9962
• t-butyl 2-bromo-1H-pyrrole-1-carboxylate
• n-boc-2-bromopyrrole

• MDL： MFCD04039445
• Inchi： 1S/C9H12BrNO2/c1-9(2,3)13-8(12)11-6-4-5-7(11)10/h4-6H,1-3H3
• InChI Key： HMQSOVFFDHSOMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.00500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 31.23000
• LogP: 3.03380